Cas no 150113-05-6 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-)

2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)- structure
150113-05-6 structure
Product Name:2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
CAS No:150113-05-6
MF:C25H40O3
MW:388.58330821991
CID:1321726
PubChem ID:54379095
Update Time:2025-04-20

2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
    • hexadecyl 3-(4-hydroxyphenyl)prop-2-enoate
    • DTXSID10710961
    • hexadecyl p-hydroxycinnamate
    • 150113-05-6
    • 3-(4-hydroxy-phenyl)-acrylic acid hexadecyl ester
    • UYRIBRFIGLHCHE-UHFFFAOYSA-N
    • Inchi: 1S/C25H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22-28-25(27)21-18-23-16-19-24(26)20-17-23/h16-21,26H,2-15,22H2,1H3
    • InChI Key: UYRIBRFIGLHCHE-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=CC=1)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 388.2979
  • Monoisotopic Mass: 388.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 18
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 9.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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